Cas no 881677-11-8 (4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde)

4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde structure

881677-11-8 structure

Product Name:4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde

CAS No:881677-11-8

MF:C₁₆H₁₁FN₂O₃S

MW:330.333545923233

MDL:MFCD11875978

CID:1919515

PubChem ID:86232932

Update Time:2025-09-24

4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(2-fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-Pyrrole-3-carboxaldehyde
- 1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-1-(3-pyridinylsulfonyl)-
- 5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde
- 5-(2-FLUOROPHENYL)-1-(PYRIDIN-3-YLSULFONYL)-1HPYRROLE-3-CARBALDEHYDE
- 5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3- carbaldehyde
- 5-(2-fluorophenyl)-1-(pyridine-3-sulfonyl)-1H-pyrrole-3-carbaldehyde
- 5-(2-Fluorophenyl)-1-[(pyridin-3-yl)sulfonyl]-1H-pyrrole-3-carboxaldehyde
- IXCSYEVJOAWXRH-UHFFFAOYSA-N
- SB18162
- AK601289
- 5-(2-fluorophenyl)-1-pyridin-3-ylsulfonylpyrrole-3-carbaldehyde
- 5-(2-Fluorophenyl)-1-(3-pyridylsulfon
- 5-(2-Fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-carboxaldehyde (ACI)
- 4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde
- EC 807-719-6
- SCHEMBL193905
- DS-19698
- AC-29286
- EN300-7357709
- EDN27DDV3B
- C16H11FN2O3S
- CS-0160769
- C76907
- DTXSID401155353
- Vonoprazan Intermediates
- NS00007502
- 881677-11-8
- DB-229220
- MFCD11875978
- Z3247509995
- AKOS030524175
- 5-(2-Fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-carboxaldehyde; 5-(2-Fluorophenyl)-1-[(pyridin-3-yl)sulfonyl]-1H-pyrrole-3-carboxaldehyde
- MDL： MFCD11875978
- Inchi： 1S/C16H11FN2O3S/c17-15-6-2-1-5-14(15)16-8-12(11-20)10-19(16)23(21,22)13-4-3-7-18-9-13/h1-11H
- InChI Key： IXCSYEVJOAWXRH-UHFFFAOYSA-N
- SMILES： O=CC1=CN(S(C2C=CC=NC=2)(=O)=O)C(C2C(F)=CC=CC=2)=C1

Computed Properties

Exact Mass: 330.04744155g/mol
Monoisotopic Mass: 330.04744155g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 522
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.4
XLogP3: 2

Experimental Properties

Boiling Point: 563.7±60.0°C at 760 mmHg

4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A237483-100mg	5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde	881677-11-8	97%	100mg	$12.0	2025-04-16
Ambeed	A237483-250mg	5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde	881677-11-8	97%	250mg	$15.0	2025-04-16
Ambeed	A237483-1g	5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde	881677-11-8	97%	1g	$22.0	2025-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CZ721-200mg	4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde	881677-11-8	97%	200mg	430.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CZ721-50mg	4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde	881677-11-8	97%	50mg	159.0CNY	2021-07-12
Chemenu	CM176209-1g	5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde	881677-11-8	97%	1g	$194	2021-08-05
Chemenu	CM176209-5g	5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde	881677-11-8	97%	5g	$533	2021-08-05
Ambeed	A237483-5g	5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde	881677-11-8	97%	5g	$60.0	2025-04-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD682887-100mg	5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde	881677-11-8	97%	100mg	￥40.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD682887-250mg	5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde	881677-11-8	97%	250mg	￥48.0	2024-04-17

4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde Production Method

Production Method 1

1807642-39-2

881677-11-8

Reaction Conditions

1.1 Reagents: Formic acid , Dimethylacetamide , Hydrogen Catalysts: Nickel Solvents: Tetrahydrofuran , Water ; 22 h, rt

Reference

Identification, characterization, synthesis of major metabolites biotransformed from vonoprazan fumarate

Lin, Biyue; et al, Tetrahedron, 2022, 108,

Production Method 2

1807642-39-2

881677-11-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Tetrahydrofuran , Water

Reference

An efficient, scalable and eco-friendly synthesis of 4,5-substituted pyrrole-3-carbonitriles by intramolecular annulation on Pd/C and HZSM-5

Chen, Jianchao; et al, ChemCatChem, 2019, 11(7), 1943-1948

Production Method 3

16133-25-8

1240948-77-9

881677-11-8

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 Reagents: Tetraethylammonium bromide ; 30 min, 0 °C
1.3 Solvents: Tetrahydrofuran ; 0 °C; 3 h, 0 °C
2.1 Reagents: Formic acid , Dimethylacetamide , Hydrogen Catalysts: Nickel Solvents: Tetrahydrofuran , Water ; 22 h, rt

Reference

Identification, characterization, synthesis of major metabolites biotransformed from vonoprazan fumarate

Lin, Biyue; et al, Tetrahedron, 2022, 108,

Production Method 4

16133-25-8

1240948-77-9

881677-11-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: 1,4-Dioxane ; 0 - 10 °C; < 10 °C
2.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Tetrahydrofuran , Water

Reference

An efficient, scalable and eco-friendly synthesis of 4,5-substituted pyrrole-3-carbonitriles by intramolecular annulation on Pd/C and HZSM-5

Chen, Jianchao; et al, ChemCatChem, 2019, 11(7), 1943-1948

Production Method 5

16133-25-8

312307-38-3

881677-11-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: 1,4-Dioxane ; 12 h, 80 °C
1.2 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: 1,4-Dioxane ; 0 - 10 °C; < 10 °C
2.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Tetrahydrofuran , Water

Reference

An efficient, scalable and eco-friendly synthesis of 4,5-substituted pyrrole-3-carbonitriles by intramolecular annulation on Pd/C and HZSM-5

Chen, Jianchao; et al, ChemCatChem, 2019, 11(7), 1943-1948

4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde Raw materials

4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde Preparation Products

4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde (881677-11-8)

4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:881677-11-8)5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde

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Purity:99.9%

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:881677-11-8)5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:42

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881677-11-8 (4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:881677-11-8)5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:881677-11-8)5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbaldehyde

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

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